6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile
Overview
Description
6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile is a fluorinated organic compound with the molecular formula C8H2Br2F9NO. It is known for its unique chemical structure, which includes both bromine and fluorine atoms, making it a valuable compound in various scientific and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile typically involves the reaction of perfluorohexanenitrile with 1,2-dibromotrifluoroethanol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes rigorous quality control measures to maintain the consistency and quality of the final product .
Chemical Reactions Analysis
Types of Reactions
6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile undergoes various chemical reactions, including:
Substitution Reactions: The bromine atoms in the compound can be substituted with other functional groups using appropriate reagents.
Reduction Reactions: The compound can be reduced to form different derivatives, depending on the reducing agents used.
Oxidation Reactions: Oxidation of the compound can lead to the formation of new products with different chemical properties.
Common Reagents and Conditions
Substitution: Common reagents include nucleophiles such as amines or thiols.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) are employed.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted derivatives, while reduction and oxidation reactions can produce different reduced or oxidized forms of the compound .
Scientific Research Applications
6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex fluorinated compounds.
Biology: Investigated for its potential use in biological assays and as a probe for studying biological systems.
Medicine: Explored for its potential therapeutic applications, including as a precursor for the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile involves its interaction with specific molecular targets and pathways. The presence of bromine and fluorine atoms in the compound allows it to engage in unique chemical interactions, which can influence its reactivity and biological activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
- 6-(1,2-Dibromotrifluoroethoxy)perfluorobutanenitrile
- 6-(1,2-Dibromotrifluoroethoxy)perfluoropentanitrile
- 6-(1,2-Dibromotrifluoroethoxy)perfluoroheptanenitrile
Uniqueness
6-(1,2-Dibromotrifluoroethoxy)perfluorohexanenitrile is unique due to its specific combination of bromine and fluorine atoms, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications where other similar compounds may not be as effective .
Properties
CAS No. |
283593-02-2 |
|---|---|
Molecular Formula |
C8Br2F13NO |
Molecular Weight |
532.88 g/mol |
IUPAC Name |
6-(1,2-dibromo-1,2,2-trifluoroethoxy)-2,2,3,3,4,4,5,5,6,6-decafluorohexanenitrile |
InChI |
InChI=1S/C8Br2F13NO/c9-6(19,20)7(10,21)25-8(22,23)5(17,18)4(15,16)3(13,14)2(11,12)1-24 |
InChI Key |
AISQXNXBLMTPHI-UHFFFAOYSA-N |
Canonical SMILES |
C(#N)C(C(C(C(C(OC(C(F)(F)Br)(F)Br)(F)F)(F)F)(F)F)(F)F)(F)F |
Origin of Product |
United States |
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